N-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(m-tolyl)acetamide

• IUPAC Name: N-[5-methyl-2-(4-oxo-3,5,6,7-tetrahydrocyclopenta[d]pyrimidin-2-yl)pyrazol-3-yl]-2-(3-methylphenyl)acetamide
• InChI: InChI=1S/C20H21N5O2/c1-12-5-3-6-14(9-12)11-18(26)22-17-10-13(2)24-25(17)20-21-16-8-4-7-15(16)19(27)23-20/h3,5-6,9-10H,4,7-8,11H2,1-2H3,(H,22,26)(H,21,23,27)
• InChI Key: FIADVYSIDWWODL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CC(=O)NC2=CC(=NN2C3=NC4=C(CCC4)C(=O)N3)C
• Molecular Formula: C20H21N5O2
• Molecular Weight: 363.4 g/mol
• CAS No.: 1002482-74-7

Description

N-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(m-tolyl)acetamide is a useful research compound. Its molecular formula is C20H21N5O2 and its molecular weight is 363.421. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

Compounds related to the structure of N-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(m-tolyl)acetamide have been synthesized and tested for their antimicrobial properties. For instance, a series of pyrimidinones and oxazinones derivatives were synthesized using citrazinic acid as a starting material. These compounds exhibited significant antibacterial and antifungal activities, comparable to reference drugs like streptomycin and fusidic acid (Hossan et al., 2012).

Synthesis and Structural Analysis

The unexpected synthesis of novel derivatives and their structural analysis through crystal structures and computational studies have also been a focus. These studies contribute to understanding the molecular framework and interaction potentials of such compounds, aiding in the design of more effective molecules (Sebhaoui et al., 2020).

Antitumor and Cytotoxic Activities

Derivatives structurally related to the query compound have been synthesized and evaluated for their antitumor activities. For instance, certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives were synthesized and showed appreciable cancer cell growth inhibition against several cancer cell lines, highlighting their potential as anticancer agents (Al-Sanea et al., 2020).

Insecticidal and Antibacterial Potential

The synthesis of pyrimidine-linked pyrazole heterocyclics and their evaluation for insecticidal and antibacterial potential represents another area of application. These compounds demonstrated activity against specific pests and microorganisms, suggesting their utility in agricultural and medicinal chemistry (Deohate & Palaspagar, 2020).